2-(4-Aminophenoxy)propanoic acid
Cat. No. B8559688
M. Wt: 181.19 g/mol
InChI Key: VJYRXSCKENWETD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:15][OH:16].[ClH:14].[NH2:1][c:2]1[cH:3][cH:4][c:5]([O:6][CH:7]([C:8](=[O:9])[OH:10])[CH3:11])[cH:12][cH:13]1>>[NH2:1][c:2]1[cH:3][cH:4][c:5]([O:6][CH:7]([C:8]([O:9][CH3:15])=[O:10])[CH3:11])[cH:12][cH:13]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(Oc1ccc(N)cc1)C(=O)O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)C(C)Oc1ccc(N)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
